Cas no 92301-93-4 (Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate))

• Product Name: Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate)
• CAS No: 92301-93-4
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• CID: 5560913
• Update Time: 2025-06-09

Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate)

• Inchi： 1S/C14H20O4S/c1-11-3-9-14(10-4-11)19(15,16)18-13-7-5-12(17-2)6-8-13/h3-4,9-10,12-13H,5-8H2,1-2H3
• InChI Key： MCKGEVKBOAALFC-UHFFFAOYSA-N
• SMILES： C1(OS(C2=CC=C(C)C=C2)(=O)=O)CCC(OC)CC1

Additional information on Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate)

Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) and Its Applications in Modern Chemical Research

Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) (CAS No. 92301-93-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and the exploration of biochemical pathways. Its molecular structure, featuring a cyclohexanol backbone substituted with a methoxy group and a sulfonate moiety linked to a methylbenzene ring, endows it with distinct chemical reactivity and biological potential.

The synthesis of Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) involves a series of well-defined chemical transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of cyclohexanol through methylation and subsequent sulfonation. These steps are carefully orchestrated to ensure high yield and purity, which are essential for its application in sensitive biological assays. The introduction of the sulfonate group not only enhances the solubility of the compound in aqueous environments but also imparts it with the ability to interact with various biological targets.

In recent years, Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) has been extensively studied for its potential applications in drug discovery and development. Its structural features make it an attractive scaffold for designing molecules that can modulate enzyme activity and cellular signaling pathways. For instance, researchers have explored its interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. The methoxy and sulfonate groups provide specific binding pockets that can be exploited to enhance binding affinity and selectivity.

One of the most compelling aspects of Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) is its role as an intermediate in the synthesis of more complex bioactive molecules. By serving as a precursor for further derivatization, this compound enables the creation of libraries of compounds that can be screened for pharmacological activity. This approach has been particularly valuable in the discovery of novel antiviral and anti-inflammatory agents. The sulfonate group, in particular, has been shown to improve pharmacokinetic properties such as solubility and bioavailability, making it an ideal candidate for medicinal chemistry applications.

The biological activity of Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) has been investigated in various preclinical models. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. The compound's ability to disrupt specific signaling cascades has led to interest in its therapeutic potential for treating tumors that rely on these pathways. Additionally, its interaction with membrane receptors has been explored, suggesting possible applications in neuropharmacology.

The chemical stability and reactivity of Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) make it a valuable tool for researchers studying molecular interactions at the interface of chemistry and biology. Its ability to participate in hydrogen bonding, dipole-dipole interactions, and other non-covalent forces allows it to form stable complexes with biomolecules. This property is particularly useful in techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, where detailed structural information is required.

The industrial production of Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) is also noteworthy due to its scalability and cost-effectiveness. Advances in synthetic methodologies have enabled manufacturers to produce this compound in large quantities without compromising quality. This accessibility is crucial for both academic research and commercial drug development programs. The availability of high-purity material ensures that researchers can conduct rigorous experiments without being hindered by impurities or inconsistencies.

The environmental impact of synthesizing and using Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with broader trends in chemical research aimed at reducing the ecological footprint of pharmaceutical production. By incorporating principles such as atom economy and catalytic efficiency, chemists are working towards more environmentally friendly methods for producing this valuable compound.

The future prospects for Cyclohexanol, 4-methoxy-, 1-(4-methylbenzenesulfonate) are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications that improve human health.